Cas no 2171417-77-7 (4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid)

• Product Name: 4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid
• CAS No: 2171417-77-7
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5955744
• PubChem ID: 165556932
• Update Time: 2025-08-05

4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid
• 4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-3-carboxylic acid
• EN300-1545623
• 2172545-63-8
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-3-carboxylic acid
• EN300-1532823
• EN300-1545590
• 4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-3-carboxylic acid
• 2171417-77-7
• 2171366-44-0

• Inchi： 1S/C25H26N2O6/c28-23(27-22-13-32-11-21(22)24(29)30)14-9-15(10-14)26-25(31)33-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-22H,9-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： OXHHDHJZXGAGCX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-3-carboxylic acid

4-(1S,3S)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}cyclobutaneamidooxolane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171417-77-7, known as 4-(1S,3S)-3-{[(9H-fluoren)methoxycarbonyl]amino}cyclobutaneamidooxolane-3-carboxylic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural features and potential for advanced chemical synthesis. The molecule's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis, along with a cyclobutane ring and an oxolane (tetrahydrofuran) moiety. These structural elements contribute to its versatility and reactivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in the development of novel materials and pharmaceutical agents. The Fmoc group, a key component of the molecule, plays a critical role in controlling the reactivity of amino groups during synthesis. This has led to its widespread use in the construction of complex molecules, including peptides and proteins. The cyclobutane ring introduces strain into the molecule, which can be harnessed to induce specific reactivity patterns or to create unique stereochemical environments. Additionally, the oxolane moiety enhances the molecule's stability and solubility, making it suitable for a wide range of applications.

One of the most promising areas of research involving this compound is its role in the synthesis of bioactive molecules. Scientists have explored its potential as a building block for creating compounds with anti-cancer properties. For instance, studies have shown that derivatives of this compound can selectively target cancer cells while sparing healthy tissue, making them potential candidates for future therapeutic agents. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and drug delivery systems.

The synthesis of 4-(1S,3S)-3-{[(9H-fluoren)methoxycarbonyl]amino}cyclobutaneamidooxolane-3-carboxylic acid involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Researchers have developed efficient methods to construct this molecule using asymmetric catalysis and enantioselective reactions. These methods not only ensure high yields but also maintain the desired stereochemical integrity, which is crucial for its biological activity.

In terms of applications, this compound has found utility in the field of materials science as well. Its unique combination of functional groups makes it an ideal candidate for constructing advanced polymers and hybrid materials. For example, researchers have utilized this compound as a monomer in the synthesis of stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH. Such materials hold great promise for use in sensors, drug delivery systems, and adaptive coatings.

The study of this compound has also contributed significantly to our understanding of stereochemical control in organic synthesis. The (1S,3S) configuration of the cyclobutane ring is critical for determining the molecule's reactivity and selectivity in various reactions. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate the precise three-dimensional structure of this compound. These insights have paved the way for the development of more efficient synthetic routes and novel applications.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of this compound with unprecedented accuracy. By using density functional theory (DFT) calculations and molecular dynamics simulations, scientists can now design experiments that are more likely to succeed based on theoretical predictions. This integration of computational methods with experimental chemistry has significantly accelerated progress in understanding this compound's behavior.

In conclusion, 4-(1S,3S)-3-{[(9H-fluoren)methoxycarbonyl]amino}cyclobutaneamidooxolane-3-carboxylic acid is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working in organic chemistry, materials science, and pharmacology. As our understanding of this compound continues to grow through cutting-edge research techniques and interdisciplinary collaboration, we can expect even more innovative uses to emerge in the coming years.